![molecular formula C16H11Cl2N3O2 B5183805 N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide](/img/structure/B5183805.png)
N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as CPOA and is classified as an oxadiazole derivative. The chemical structure of CPOA consists of a chlorophenyl group and an oxadiazole moiety, which are linked by an acetamide group.
Mechanism of Action
The mechanism of action of CPOA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. CPOA may also act on other targets involved in pain and inflammation pathways.
Biochemical and Physiological Effects
Studies have shown that CPOA can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have an analgesic effect in animal models of pain. The biochemical and physiological effects of CPOA are thought to be mediated by its interaction with specific targets in the body, such as cyclooxygenase enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using CPOA in lab experiments is its potential as a tool for studying the mechanisms of pain and inflammation. Its anti-inflammatory and analgesic properties make it a useful compound for testing the efficacy of new drugs or for investigating the underlying mechanisms of these conditions. However, one limitation of using CPOA is that its mechanism of action is not fully understood, which may complicate interpretation of experimental results.
Future Directions
There are several potential future directions for research on CPOA. One area of interest is the development of new drugs based on the structure of CPOA, which could have improved efficacy and fewer side effects than existing drugs. Another potential direction is the investigation of the mechanism of action of CPOA, which could lead to a better understanding of pain and inflammation pathways in the body. Additionally, further studies are needed to determine the safety and toxicity of CPOA in humans, which would be necessary for its potential use as a therapeutic agent.
Synthesis Methods
The synthesis of CPOA involves the reaction of 3-chlorobenzoyl chloride with 5-(3-chlorophenyl)-1,2,4-oxadiazole-3-amine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to form N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide.
Scientific Research Applications
CPOA has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.
properties
IUPAC Name |
N-(3-chlorophenyl)-2-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2N3O2/c17-11-4-1-3-10(7-11)16-20-14(21-23-16)9-15(22)19-13-6-2-5-12(18)8-13/h1-8H,9H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRVPEVRHSSAMGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NC(=NO2)CC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.